Cas no 1805414-65-6 (6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine)

• Product Name: 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine
• CAS No: 1805414-65-6
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4871810
• Update Time: 2025-09-28

6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-7(8(10)11)6(9)2-5(3-12)13-4/h2,8H,1H3
• InChI Key： YSJYYXXKOLVXRP-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine

6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine (CAS No. 1805414-65-6): A Versatile Fluorinated Pyridine Derivative for Advanced Applications

6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine (CAS 1805414-65-6) is a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds featuring multiple functional groups, including cyano, difluoromethyl, and fluoro substituents, which contribute to its unique chemical properties and broad utility.

The molecular structure of 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine makes it particularly valuable in drug discovery and crop protection applications. Researchers are increasingly focusing on this compound due to its potential as a building block for more complex molecules. The presence of both fluorine atoms and a cyano group enhances its metabolic stability and binding affinity, making it attractive for medicinal chemistry applications.

In the pharmaceutical sector, 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine serves as a key intermediate in the synthesis of potential therapeutic agents. Its structural features are particularly relevant for developing compounds targeting CNS disorders and anti-inflammatory drugs, as the fluorine substitution pattern can significantly influence biological activity and pharmacokinetic properties. Recent studies have explored its use in creating novel kinase inhibitors, which are crucial in cancer treatment research.

The agrochemical industry has shown growing interest in 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine as a precursor for developing new-generation crop protection agents. The compound's fluorine-rich structure contributes to enhanced pesticidal activity and environmental stability. Researchers are investigating its potential in creating more effective and environmentally friendly herbicides and fungicides, addressing the global need for sustainable agriculture solutions.

From a synthetic chemistry perspective, 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine presents interesting challenges and opportunities. The multiple functional groups allow for diverse chemical transformations, making it a versatile intermediate. Chemists are particularly interested in its regioselective reactions and potential for cross-coupling chemistry, which are essential for creating complex molecular architectures.

The commercial availability of 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine (CAS 1805414-65-6) has expanded in recent years, reflecting its growing importance in research and development. Suppliers typically offer this compound with high purity levels (>97%) to meet the stringent requirements of pharmaceutical and agrochemical applications. The market for such fluorinated pyridine derivatives is expected to grow significantly, driven by increasing demand in both healthcare and agricultural sectors.

Environmental and safety considerations are crucial when working with 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine. While not classified as hazardous under standard regulations, proper handling procedures should be followed, including the use of appropriate personal protective equipment and adequate ventilation. Researchers should consult the latest safety data sheets for specific handling instructions and disposal recommendations.

Future research directions for 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine include exploring its potential in material science applications, particularly in the development of advanced functional materials. The compound's unique electronic properties, imparted by its fluorine atoms and cyano group, make it interesting for creating novel electronic materials and liquid crystals.

For researchers considering working with 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine, it's important to note that the compound's stability under various conditions should be verified for specific applications. The storage conditions typically recommended include keeping the material in a cool, dry place, protected from light and moisture to maintain its chemical integrity over time.

The synthesis of 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine involves multi-step processes that require specialized expertise in fluorination chemistry. Recent advances in catalytic fluorination methods have improved the efficiency of producing such compounds, making them more accessible for research and development purposes. These methodological improvements are particularly relevant given the increasing demand for fluorinated building blocks in various industries.

Analytical characterization of 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for confirming the compound's identity and purity, especially when used as an intermediate in pharmaceutical synthesis where stringent quality control is required.

As the field of fluorine chemistry continues to expand, compounds like 6-Cyano-3-(difluoromethyl)-4-fluoro-2-methylpyridine are becoming increasingly important tools for researchers. Their unique properties and versatility make them valuable assets in addressing current challenges in drug development, agricultural science, and material innovation.